Cas no 2680620-34-0 (2-(3-{(benzyloxy)carbonylamino}-2-oxopyrrolidin-1-yl)-2-phenylacetic acid)

• Product Name: 2-(3-{(benzyloxy)carbonylamino}-2-oxopyrrolidin-1-yl)-2-phenylacetic acid
• CAS No: 2680620-34-0
• MF: C₂₀H₂₀N₂O₅
• MW: 368.383205413818
• CID: 5621185
• PubChem ID: 165931244
• Update Time: 2025-06-09

2-(3-{(benzyloxy)carbonylamino}-2-oxopyrrolidin-1-yl)-2-phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28300693
• 2-(3-{[(benzyloxy)carbonyl]amino}-2-oxopyrrolidin-1-yl)-2-phenylacetic acid
• 2680620-34-0
• 2-(3-{(benzyloxy)carbonylamino}-2-oxopyrrolidin-1-yl)-2-phenylacetic acid

• Inchi： 1S/C20H20N2O5/c23-18-16(21-20(26)27-13-14-7-3-1-4-8-14)11-12-22(18)17(19(24)25)15-9-5-2-6-10-15/h1-10,16-17H,11-13H2,(H,21,26)(H,24,25)
• InChI Key： CYNNZYJIQVDGMR-UHFFFAOYSA-N
• SMILES： O=C1C(CCN1C(C(=O)O)C1C=CC=CC=1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 368.13722174g/mol
• Monoisotopic Mass: 368.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(3-{(benzyloxy)carbonylamino}-2-oxopyrrolidin-1-yl)-2-phenylacetic acid

Comprehensive Analysis of 2-(3-{(benzyloxy)carbonylamino}-2-oxopyrrolidin-1-yl)-2-phenylacetic acid (CAS No. 2680620-34-0)

The compound 2-(3-{(benzyloxy)carbonylamino}-2-oxopyrrolidin-1-yl)-2-phenylacetic acid (CAS No. 2680620-34-0) is a highly specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a pyrrolidinone core and a phenylacetic acid moiety, makes it a subject of interest for drug discovery and development. Researchers are increasingly focusing on this compound due to its potential applications in targeting specific enzymatic pathways and its role as a building block for more complex molecules.

One of the key features of 2-(3-{(benzyloxy)carbonylamino}-2-oxopyrrolidin-1-yl)-2-phenylacetic acid is its carbamate-protected amine group, which provides stability and reactivity for further chemical modifications. This attribute is particularly valuable in peptide synthesis and prodrug design, where controlled release and targeted delivery are critical. The compound's CAS No. 2680620-34-0 is often searched in academic databases and chemical catalogs, reflecting its growing relevance in modern research.

In recent years, the demand for novel bioactive compounds has surged, driven by advancements in personalized medicine and biotechnology. 2-(3-{(benzyloxy)carbonylamino}-2-oxopyrrolidin-1-yl)-2-phenylacetic acid aligns with this trend, as its structural versatility allows for customization to meet specific therapeutic needs. For instance, its 2-oxopyrrolidin-1-yl fragment is analogous to motifs found in nootropic agents, sparking interest in cognitive health applications.

From a synthetic chemistry perspective, the compound's benzyloxycarbonyl (Cbz) protecting group offers a balance between stability and ease of deprotection, making it a preferred choice for multi-step organic syntheses. This characteristic is frequently highlighted in forums discussing peptide coupling reagents and N-protection strategies, topics that resonate with both industrial and academic chemists.

Environmental and regulatory considerations also play a role in the compound's appeal. Unlike many traditional intermediates, 2-(3-{(benzyloxy)carbonylamino}-2-oxopyrrolidin-1-yl)-2-phenylacetic acid does not fall under restricted categories, making it accessible for global research collaborations. Its CAS No. 2680620-34-0 is often cross-referenced in compliance databases to confirm its suitability for various applications.

Looking ahead, the compound's potential in drug delivery systems and bioconjugation is being explored. Its ability to form stable amide bonds while retaining functional group diversity positions it as a candidate for next-generation therapeutics. As the scientific community continues to investigate its properties, 2-(3-{(benzyloxy)carbonylamino}-2-oxopyrrolidin-1-yl)-2-phenylacetic acid is poised to become a cornerstone in innovative pharmacological research.